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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

CAS Number: 734510-19-1

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Methyl 2-
(aminomethyl)nicotinate, a pyridine derivative of interest in chemical synthesis and potential

pharmaceutical applications. This document compiles available data on its chemical and

physical properties, synthesis, and safety information.

Chemical and Physical Properties
Methyl 2-(aminomethyl)nicotinate is a heterocyclic compound containing a pyridine ring, an

aminomethyl group, and a methyl ester group. Limited publicly available data on its specific

physical and chemical properties exists. However, based on its structure and data for its

hydrochloride salt, the following information can be inferred and is presented for reference.

Table 1: Physical and Chemical Properties of Methyl 2-(aminomethyl)nicotinate and its

Hydrochloride Salt
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Property Value Source

CAS Number 734510-19-1 N/A

Molecular Formula C₈H₁₀N₂O₂ [1]

Molecular Weight 166.18 g/mol [1]

Appearance Solid (inferred) N/A

Storage Conditions Sealed in dry, 2-8°C [1]

CAS Number (HCl Salt) 151509-01-2 [1]

Molecular Formula (HCl Salt) C₈H₁₁ClN₂O₂ [1]

Molecular Weight (HCl Salt) 202.64 g/mol [1]

Appearance (HCl Salt) White to off-white solid N/A

Storage Conditions (HCl Salt) Inert atmosphere, 2-8°C [1]

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of Methyl 2-
(aminomethyl)nicotinate are not readily available in the public domain. However, a general

synthetic approach can be conceptualized based on standard organic chemistry reactions and

information for related nicotinic acid derivatives. A plausible synthetic route would involve the

esterification of 2-(aminomethyl)nicotinic acid or the reduction of a corresponding cyano or nitro

precursor followed by esterification.

A general workflow for a potential synthesis is outlined below.
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Esterification
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Caption: General synthetic workflow for Methyl 2-(aminomethyl)nicotinate.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of Methyl 2-
(aminomethyl)nicotinate are not available in the reviewed public literature. Researchers

interested in working with this compound would need to develop or adapt protocols based on

standard procedures for similar nicotinic acid derivatives.

Biological Activity and Signaling Pathways
There is no specific information available in the public domain regarding the biological activity,

mechanism of action, or associated signaling pathways for Methyl 2-
(aminomethyl)nicotinate. Research on related nicotinic acid derivatives suggests potential for

a range of biological activities, but this has not been specifically demonstrated for this

compound.[2] Therefore, a diagram of a signaling pathway cannot be provided.

Spectroscopic Data
Authenticated spectroscopic data (NMR, IR, MS) for Methyl 2-(aminomethyl)nicotinate is not

readily available in public spectral databases. Analysis of related compounds can provide an

indication of expected spectral features. For instance, the IR spectrum would be expected to

show characteristic peaks for N-H stretching of the amine, C=O stretching of the ester, and

C=C/C=N stretching of the pyridine ring. The ¹H NMR spectrum would be expected to show
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signals for the aromatic protons on the pyridine ring, a singlet for the methyl ester protons, and

a singlet for the aminomethyl protons.

Safety and Handling
Specific safety and handling data for Methyl 2-(aminomethyl)nicotinate is limited. For its

hydrochloride salt, it is recommended to handle it under an inert atmosphere. As with any

chemical compound, appropriate personal protective equipment (PPE), including gloves, lab

coat, and safety glasses, should be worn when handling. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, it is advisable to consult the

Safety Data Sheet (SDS) from the supplier.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive literature search or a formal risk

assessment. Researchers should consult original research articles and safety data sheets

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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